N-(2,4-difluorophenyl)-4-(1-piperidinylmethyl)benzamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C19H20F2N2O/c20-16-8-9-18(17(21)12-16)22-19(24)15-6-4-14(5-7-15)13-23-10-2-1-3-11-23/h4-9,12H,1-3,10-11,13H2,(H,22,24)
• InChI Key: DYMIGBIFYLBXFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H20F2N2O
• Molecular Weight: 330.4 g/mol

Description

N-(2,4-difluorophenyl)-4-(1-piperidinylmethyl)benzamide, commonly known as DFB or DFB-Piperidine, is a chemical compound that has been extensively studied for its potential use in scientific research. DFB is a member of the benzamide class of compounds and has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

DFB has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the use of DFB as a tool for studying the function of the dopamine D3 receptor. DFB has been shown to be a highly selective and potent antagonist of the D3 receptor, making it an ideal tool for studying the role of this receptor in various physiological and pathological processes.

Mechanism of Action

DFB acts as a competitive antagonist at the dopamine D3 receptor, binding to the receptor and preventing dopamine from binding. This results in a decrease in the activity of the receptor, which can have a range of downstream effects depending on the specific physiological system being studied.
Biochemical and Physiological Effects:
DFB has been found to have a range of interesting biochemical and physiological effects. For example, studies have shown that DFB can reduce cocaine self-administration in rats, suggesting that it may have potential as a treatment for cocaine addiction. DFB has also been found to reduce the reinforcing effects of nicotine, suggesting that it may have potential as a smoking cessation aid. In addition, DFB has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFB in lab experiments is its high selectivity and potency for the dopamine D3 receptor. This makes it an ideal tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using DFB is that it can be difficult to synthesize and purify, which can make it expensive to use in large-scale experiments.

Future Directions

There are a number of potential future directions for research on DFB. One area of interest is the development of new compounds that are even more selective and potent for the dopamine D3 receptor. Another area of interest is the use of DFB in combination with other drugs to treat various disorders. For example, DFB has been shown to enhance the anti-inflammatory effects of certain drugs, suggesting that it may have potential as an adjuvant therapy for inflammatory disorders. Finally, more research is needed to fully understand the physiological and pathological roles of the dopamine D3 receptor, and DFB may play a key role in this research.